Cas no 2390292-02-9 ((4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile)

• Product Name: (4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile
• CAS No: 2390292-02-9
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 6450543
• PubChem ID: 154789237
• Update Time: 2025-06-10

(4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z3091714982
• (4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile
• EN300-26681397
• 2390292-02-9

• Inchi： 1S/C17H17N3O2S/c1-12(21)19-7-6-13-4-2-3-5-15(13)16(19)8-17(22)20-11-23-10-14(20)9-18/h2-7,14,16H,8,10-11H2,1H3/t14-,16?/m1/s1
• InChI Key： MMLAPMFPMILCNL-IURRXHLWSA-N
• SMILES： S1C[C@@H](C#N)N(C1)C(CC1C2C=CC=CC=2C=CN1C(C)=O)=O

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.7Ų

Additional information on (4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile

Introduction to (4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile (CAS No. 2390292-02-9)

Compound CAS No.2390292-02-9 is a meticulously designed molecule with the systematic name (4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. The presence of a thiazolidine core, combined with an acetylated isoquinoline moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The thiazolidine ring is a well-known scaffold in medicinal chemistry, often incorporated into drugs due to its ability to mimic the binding pockets of enzymes and receptors. Its structural flexibility allows for the design of molecules with specific biological activities. In contrast, the isoquinoline derivative adds another layer of complexity, providing potential for hydrogen bonding and hydrophobic interactions with biological targets. The acetylation at the 2-position of the isoquinoline ring further enhances its reactivity and binding affinity.

This compound's relevance is underscored by recent advancements in drug discovery, where hybrid structures combining different pharmacophores are increasingly being explored. The combination of a thiazolidine and an acetylated isoquinoline moiety in (4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile presents a unique opportunity to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

The stereochemistry of the molecule, specifically the (4R) configuration at the thiazolidine ring, is crucial for its biological activity. Stereoisomers can exhibit vastly different pharmacological properties due to differences in their spatial arrangement. The (4R) configuration has been shown to be particularly important in several bioactive molecules, suggesting that this compound may exhibit significant biological activity as well.

In recent years, there has been a surge in interest in isoquinoline derivatives due to their diverse biological activities. These compounds have been implicated in various pharmacological processes, including anti-inflammatory, antimicrobial, and anticancer effects. The acetylated isoquinoline moiety in our compound may contribute to these activities by interacting with specific targets in biological systems.

The nitrile group at the 4-position of the thiazolidine ring adds another dimension to the molecule's potential interactions. Nitrile groups are known to participate in hydrogen bonding and can be hydrolyzed to carboxylic acids under certain conditions. This versatility makes nitrile-containing compounds valuable tools in drug design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access complex molecules like this one more efficiently than ever before. This has opened up new avenues for drug discovery and development.

The potential applications of this compound are broad and span across various therapeutic areas. Its unique structure suggests that it may be effective against a range of diseases, including those caused by enzymes or receptors that are difficult to target with conventional drugs. Further research is needed to fully elucidate its therapeutic potential.

In conclusion, (4R)-3-[2-(2-acetyl-1,2-dihydroisoquinolin-1-yl)acetyl]-1,3-thiazolidine-4-carbonitrile (CAS No.2390292-02-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further investigation into new therapeutic agents.